Cas no 137956-23-1 (Dodecanoic acid, triacontyl ester)

• Product Name: Dodecanoic acid, triacontyl ester
• CAS No: 137956-23-1
• MF: C₄₂H₈₄O₂
• MW: 621.115174293518
• CID: 1248327
• PubChem ID: 54163801
• Update Time: 2025-04-20

Dodecanoic acid, triacontyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, triacontyl ester
• triacontyl dodecanoate
• DTXSID00709465
• 137956-23-1

• Inchi： 1S/C42H84O2/c1-3-5-7-9-11-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-33-35-37-39-41-44-42(43)40-38-36-34-32-12-10-8-6-4-2/h3-41H2,1-2H3
• InChI Key： OQGFMFIJZAGOST-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 620.64752
• Monoisotopic Mass: 620.64713192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 44
• Rotatable Bond Count: 40
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 20.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters